Cas no 1260664-49-0 (Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate
• CAS No: 1260664-49-0
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• CID: 4756255
• Update Time: 2025-10-28

Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate
• ETHYL 5-BROMO-2-[(TERT-BUTOXYCARBONYL)AMINO]THIOPHENE-3-CARBOXYLATE
• AB72190
• ethyl 5-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-3-carboxylate

• Inchi： 1S/C12H16BrNO4S/c1-5-17-10(15)7-6-8(13)19-9(7)14-11(16)18-12(2,3)4/h6H,5H2,1-4H3,(H,14,16)
• InChI Key： YDJQTTORMFUEEL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 348.99834g/mol
• Monoisotopic Mass: 348.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.9
• Molecular Weight: 350.23g/mol

Additional information on Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate

Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate: A Comprehensive Overview

Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate, also known by its CAS number 1260664-49-0, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its thiophene ring structure, which is a five-membered aromatic heterocycle containing one sulfur atom. The thiophene ring in this compound is substituted with a bromine atom at position 5 and an ethoxycarbonyl group at position 3. Additionally, the compound features a tert-butoxycarbonyl (Boc) amino group at position 2, making it a valuable intermediate in organic synthesis.

The synthesis of Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate typically involves multi-step reactions, including bromination, amino protection, and esterification. The use of the Boc group as a protecting agent for the amino group is a common strategy in organic synthesis to prevent unwanted side reactions during subsequent steps. This compound's structure makes it highly versatile for further functionalization, enabling its use in the development of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of thiophene derivatives like Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate in the field of medicinal chemistry. Researchers have explored its role as a building block for designing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. The bromine substituent at position 5 provides an electrophilic site for further substitution reactions, while the Boc-amino group offers a handle for introducing diverse functionalities through nucleophilic attack or coupling reactions.

In addition to its role in drug discovery, Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate has shown promise in materials science. The thiophene moiety is known for its conjugated π-system, which contributes to electronic properties suitable for applications in organic electronics. For instance, derivatives of this compound have been investigated for their potential use in organic light-emitting diodes (OLEDs), solar cells, and sensors. The combination of electron-withdrawing groups like bromine and electron-donating groups like the Boc-amino group allows fine-tuning of the electronic properties of the molecule.

From an environmental perspective, understanding the fate and behavior of Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, with microbial communities playing a key role in its transformation. However, further research is needed to fully understand its persistence and toxicity in different environmental compartments.

In conclusion, Ethyl 5-bromo-2-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate stands as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists working on innovative solutions in drug development and materials science. As research continues to uncover new properties and applications of this compound, it will undoubtedly play an increasingly important role in advancing modern chemistry.